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Compound of Interest

Compound Name:
5-Bromo-4-methylpyrazolo[1,5-

a]pyridine

CAS No.: 1345121-43-8

Cat. No.: B3232726

Get Quote

An In-Depth Technical Guide for Drug Discovery
Professionals
Executive Summary
The pyrazolo[1,5-a]pyridine scaffold represents a high-value pharmacophore in modern drug

design, serving as a bioisostere for indole, azaindole, and purine systems.[1] Unlike its isomers

(e.g., pyrazolo[3,4-b]pyridine), this fused bicyclic system places the bridgehead nitrogen at a

critical junction, imparting unique electronic properties that modulate lipophilicity, metabolic

stability, and hydrogen bond vectors.

This guide analyzes the structural utility of pyrazolo[1,5-a]pyridine, details robust synthetic

pathways (including late-stage C-H functionalization), and provides field-proven protocols for

generating core building blocks.
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The pyrazolo[1,5-a]pyridine core is often deployed as a "stealth" bioisostere for the indole ring.

While topologically similar, the electronic landscape differs significantly, offering a tactical

advantage in optimizing ADME properties.

Feature Indole
Pyrazolo[1,5-
a]pyridine

Medicinal
Chemistry
Implication

H-Bonding
NH Donor / C3

Acceptor

N1 Acceptor / No

Donor

Removes NH donor

liability; N1 acts as a

specific acceptor for

hinge regions in

kinases.

pKa (Conj. Acid)
~ -2.4 (Very weak

base)
~ 2.5 (Weak base)

Pyrazolo[1,5-

a]pyridine is less basic

than pyridine but more

basic than indole,

influencing solubility.

Metabolism C3 oxidation prone C3 blocked/stable

The C3 position is

chemically stable to

oxidative metabolism

unless specifically

functionalized.

Dipole 2.1 D ~ 2.5 - 3.0 D

Higher polarity can

improve aqueous

solubility without

sacrificing

permeability.

Electronic Mapping & Numbering
The numbering system is critical for retrosynthetic planning. The bridgehead nitrogen is N4.

C2: Tunable via lithiation/cross-coupling.

C3: Highly nucleophilic; prone to electrophilic aromatic substitution (EAS).
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C7: Sterically sensitive "bay region"; accessible via Directed C-H activation.

Synthetic Architecture
The most robust entry into this scaffold is the [3+2] Cycloaddition of N-aminopyridinium ylides.

This route is modular, allowing independent variation of the pyridine ring (left wing) and the

alkyne component (right wing).

Workflow Diagram: The Ylide Strategy
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Figure 1: The modular assembly of the pyrazolo[1,5-a]pyridine core via [3+2] cycloaddition.

Functionalization Tactics (The "Toolkit")
Once the core is established, regioselective functionalization drives SAR exploration.

A. Electrophilic Substitution (C3)
The C3 position is electron-rich, behaving similarly to the C3 of indole.

Halogenation: NIS or NBS in DMF/MeCN yields 3-iodo or 3-bromo derivatives in >90% yield.

These are pivotal for Suzuki/Sonogashira couplings.

Formylation: Vilsmeier-Haack conditions introduce a C3-aldehyde.

B. C-H Activation (C7)
The C7 position (adjacent to the bridgehead nitrogen) is chemically distinct. Palladium-

catalyzed C-H activation is the modern standard for introducing aryl groups at this position,

often using the N1 nitrogen as an innate directing group.[2]
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Reagents: Pd(OAc)₂, Ag₂CO₃ (oxidant/base), PivOH.

Selectivity: Favors C7 over C2 due to coordination with N1.

C. Metallation (C2)
Direct lithiation (n-BuLi) typically occurs at C2 if C3 is blocked or if a directing group is present.

This allows for the introduction of alkyl, acyl, or silyl groups.

Case Study: Ibudilast
Ibudilast (Approved in Japan/Korea; Phase 2/3 in US for ALS/MS) exemplifies the medicinal

utility of this scaffold.

Structure: 2-isopropyl-3-isobutyrylpyrazolo[1,5-a]pyridine.[3]

Mechanism: Non-selective PDE inhibitor (PDE3, PDE4, PDE10, PDE11) and Macrophage

Migration Inhibitory Factor (MIF) inhibitor.

Design Note: The pyrazolo[1,5-a]pyridine core provides a rigid, lipophilic anchor that fits the

hydrophobic pocket of phosphodiesterases, while the C3-ketone mimics the phosphate

backbone transition state.

Experimental Protocol
Synthesis of Ethyl pyrazolo[1,5-a]pyridine-3-carboxylate A robust, metal-free protocol using

hypervalent iodine oxidation.

Target: Ethyl pyrazolo[1,5-a]pyridine-3-carboxylate Scale: 1.0 mmol Reaction Type: Oxidative

[3+2] Cycloaddition

Materials:
Reagent A: 1-Aminopyridinium iodide (1.0 mmol, 222 mg) [Prepared via reaction of pyridine

with hydroxylamine-O-sulfonic acid].

Reagent B: Ethyl propiolate (1.2 mmol, 118 mg).

Oxidant: Phenyliodine(III) diacetate (PIDA) (1.2 mmol, 386 mg).
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Base: K₂CO₃ (2.0 mmol, 276 mg).

Solvent: DMF (5.0 mL).

Step-by-Step Methodology:
Preparation: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-

aminopyridinium iodide (Reagent A) in DMF (5 mL).

Base Addition: Add K₂CO₃ in one portion. Stir the suspension at room temperature for 15

minutes to generate the N-aminopyridinium ylide in situ (solution typically turns

yellow/orange).

Cycloaddition: Add Ethyl propiolate (Reagent B) dropwise via syringe.

Oxidation: Add PIDA in small portions over 5 minutes. Note: PIDA acts as a dehydrogenating

agent to aromatize the intermediate dihydropyrazolo-pyridine.

Reaction: Stir the mixture at room temperature for 4–6 hours. Monitor via TLC (30% EtOAc

in Hexanes). The spot for the ylide should disappear, and a new fluorescent spot (product)

should appear.

Work-up: Dilute the reaction mixture with water (20 mL) and extract with Ethyl Acetate (3 x

15 mL).

Washing: Wash the combined organic layers with brine (2 x 10 mL) to remove DMF. Dry over

anhydrous Na₂SO₄.

Purification: Concentrate under reduced pressure. Purify the residue via flash column

chromatography (Silica gel, gradient 0-20% EtOAc/Hexane).

Yield: Expect 75–85% yield of a white to pale yellow solid.

Validation Data (Typical):

¹H NMR (400 MHz, CDCl₃): δ 8.52 (d, J = 7.0 Hz, 1H, H-7), 8.46 (s, 1H, H-2), 8.15 (d, J = 9.0

Hz, 1H, H-4), 7.35 (t, 1H, H-5), 6.95 (t, 1H, H-6), 4.38 (q, 2H), 1.41 (t, 3H).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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